Cas no 1806314-83-9 (Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate
• CAS No: 1806314-83-9
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4951362
• Update Time: 2025-06-24

Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-6-3-7(5-15)4-8(18-11(12,13)14)9(6)10(16)17-2/h3-4H,1-2H3
• InChI Key： MXIAIVWJQTVLBR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate

Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate (CAS No. 1806314-83-9): A Comprehensive Overview

Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate, identified by its CAS number 1806314-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes a cyano group, a methyl group, and a trifluoromethylthio substituent. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The< strong>Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate molecule exhibits a high degree of functional diversity, which is attributed to the presence of multiple reactive sites. The cyano group (-CN) at the 4-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the methyl group (-CH₃) at the 2-position contributes to steric hindrance, influencing the compound's binding affinity and selectivity. The trifluoromethylthio group (-S(CF₃)) at the 6-position adds a significant electron-withdrawing effect, which can modulate the reactivity and pharmacological effects of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate. These studies have highlighted its potential as an intermediate in the synthesis of various pharmacologically active compounds. For instance, computational analyses suggest that this compound can serve as a precursor for designing novel inhibitors targeting enzymes involved in inflammatory pathways. Such inhibitors are of particular interest in the development of anti-inflammatory drugs, which are crucial for treating chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The< strong>trifluoromethylthio substituent is particularly noteworthy due to its ability to enhance metabolic stability and bioavailability. This feature is highly valuable in pharmaceutical applications, where maintaining the integrity of active pharmaceutical ingredients (APIs) during metabolic processes is essential. The trifluoromethylthio group also influences the electronic properties of the molecule, making it more susceptible to certain types of chemical reactions that can be exploited in synthetic chemistry. This has led to its incorporation in various multi-step synthetic routes aimed at producing complex heterocyclic compounds.

In addition to its synthetic utility, Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate has shown promise in preliminary pharmacological studies. Researchers have investigated its potential as a modulator of kinase activity, which is relevant to various cancers and inflammatory conditions. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with disease states. By targeting kinases with selective inhibitors like Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate derivatives, it may be possible to develop novel therapeutic strategies.

The< strong>cyano group in this compound also contributes to its pharmacological profile by participating in hydrogen bonding interactions with biological targets. Hydrogen bonding is a key factor in determining binding affinity and specificity, making it an important consideration in drug design. Studies have demonstrated that compounds containing cyano groups often exhibit enhanced binding affinity to proteins involved in disease pathways. This has spurred interest in exploring Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate as a scaffold for developing new drug candidates.

The synthesis of Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex core structure efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative techniques in producing high-value compounds like this one.

The< strong>molecular diversity offered by Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate makes it an attractive candidate for structure-based drug design (SBDD). SBDD involves using detailed knowledge of the target protein's three-dimensional structure to design molecules that fit precisely into its active site. This approach has been highly successful in developing drugs with high efficacy and selectivity. By leveraging computational tools and experimental data, researchers can optimize Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate derivatives to enhance their pharmacological properties.

In conclusion, Methyl 4-cyano-2-methyl-6-(trifluoromethylthio)benzoate (CAS No.< strong>1806314-83-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the cyano group, methyl group, and trifluoromethylthio substituent, contribute to its versatility as an intermediate and pharmacological agent. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable tool in medicinal chemistry.